Cas no 5345-36-8 (Benzenebutanoic acid, a-cyano-4-nitro-a-[2-(4-nitrophenyl)ethyl]-, ethylester)

Benzenebutanoic acid, a-cyano-4-nitro-a-[2-(4-nitrophenyl)ethyl]-, ethylester structure
5345-36-8 structure
Product Name:Benzenebutanoic acid, a-cyano-4-nitro-a-[2-(4-nitrophenyl)ethyl]-, ethylester
CAS No:5345-36-8
MF:C21H21N3O6
MW:411.407945394516
CID:374299
PubChem ID:220393
Update Time:2025-04-19

Benzenebutanoic acid, a-cyano-4-nitro-a-[2-(4-nitrophenyl)ethyl]-, ethylester Chemical and Physical Properties

Names and Identifiers

    • Benzenebutanoic acid, a-cyano-4-nitro-a-[2-(4-nitrophenyl)ethyl]-, ethylester
    • ethyl 2-cyano-4-(4-nitrophenyl)-2-[2-(4-nitrophenyl)ethyl]butanoate
    • 2-Cyan-2-(4-nitro-phenaethyl)-4-(4-nitro-phenyl)-buttersaeure-aethylester
    • 2-cyano-2-(4-nitro-phenethyl)-4-(4-nitro-phenyl)-butyric acid ethyl ester
    • AC1L58QD
    • AC1Q1ZAT
    • AG-F-83552
    • AR-1I8401
    • CTK4J8048
    • NSC3032
    • DTXSID90277603
    • NSC-3032
    • 5345-36-8
    • Inchi: 1S/C21H21N3O6/c1-2-30-20(25)21(15-22,13-11-16-3-7-18(8-4-16)23(26)27)14-12-17-5-9-19(10-6-17)24(28)29/h3-10H,2,11-14H2,1H3
    • InChI Key: VHTMPLBPFWXKOY-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C#N)(CCC1C=CC(=CC=1)[N+](=O)[O-])CCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 555.04247
  • Monoisotopic Mass: 411.143
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 142Ų

Experimental Properties

  • Density: 1.289
  • Boiling Point: 610.3°Cat760mmHg
  • Flash Point: 322.9°C
  • Refractive Index: 1.719
  • PSA: 84.7
  • LogP: 5.18788

Benzenebutanoic acid, a-cyano-4-nitro-a-[2-(4-nitrophenyl)ethyl]-, ethylester Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.